Cas no 1566014-69-4 (2-(5-Amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide)

2-(5-Amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide is a brominated pyridinone derivative with a reactive acetamide functional group. Its structural features, including the amino and bromo substituents, make it a versatile intermediate for pharmaceutical and agrochemical synthesis. The compound's stability under standard conditions and well-defined reactivity profile facilitate its use in nucleophilic substitution and cross-coupling reactions. The presence of both electron-donating (amino) and electron-withdrawing (bromo, carbonyl) groups allows for selective modifications, enhancing its utility in heterocyclic chemistry. High purity grades are available, ensuring reproducibility in research and industrial applications. This compound is particularly valued for its potential in developing bioactive molecules and as a scaffold for further functionalization.

2-(5-Amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide structure

1566014-69-4 structure

Product Name:2-(5-Amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide

CAS No:1566014-69-4

MF:C₈H₁₀BrN₃O₂

MW:260.08790063858

CID:5707030

PubChem ID:104505724

Update Time:2025-06-07

2-(5-Amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 1566014-69-4
- EN300-1105770
- 2-(5-AMINO-3-BROMO-4-METHYL-2-OXO-1,2-DIHYDROPYRIDIN-1-YL)ACETAMIDE
- 1(2H)-Pyridineacetamide, 5-amino-3-bromo-4-methyl-2-oxo-
- 2-(5-Amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide
- Inchi： 1S/C8H10BrN3O2/c1-4-5(10)2-12(3-6(11)13)8(14)7(4)9/h2H,3,10H2,1H3,(H2,11,13)
- InChI Key： DZPMEYWWUBKICZ-UHFFFAOYSA-N
- SMILES： BrC1C(N(C=C(C=1C)N)CC(N)=O)=O

Computed Properties

Exact Mass: 258.99564g/mol
Monoisotopic Mass: 258.99564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 89.4Å²

Experimental Properties

Density: 1.679±0.06 g/cm3(Predicted)
Boiling Point: 418.2±45.0 °C(Predicted)
pka: 15.60±0.40(Predicted)

2-(5-Amino-3-bromo-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)acetamide Pricemore >>

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